Cas no 114849-58-0 (Adenosine,2-chloro-2',3'-dideoxy- (9CI))

Adenosine,2-chloro-2',3'-dideoxy- (9CI) structure
114849-58-0 structure
Product Name:Adenosine,2-chloro-2',3'-dideoxy- (9CI)
CAS No:114849-58-0
MF:C10H12ClN5O2
MW:269.687580108643
CID:212915
PubChem ID:72194
Update Time:2025-04-19

Adenosine,2-chloro-2',3'-dideoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine,2-chloro-2',3'-dideoxy- (9CI)
    • 2-chloro-2',3'-dideoxyadenosine
    • [(2R,5S)-5-(6-amino-2-chloro-9H-purin-9-yl)tetrahydrofuran-2-yl]methanol
    • [(2S,5R)-5-(6-amino-2-chloro-9H-purin-9-yl)tetrahydrofuran-2-yl]methanol
    • Adenosine, 2-chloro-2',3'-dideoxy-
    • BRN 6423134
    • NSC 619531
    • SCHEMBL172618
    • [5-(6-Amino-2-chloro-9H-purin-9-yl)oxolan-2-yl]methanol
    • PD008551
    • NS00068693
    • CDY
    • Q27093173
    • DTXSID30921517
    • 2-Cl-ddA
    • 2-CHLORODIDEOXYADENOSINE
    • [(2S,5R)-5-(6-amino-2-chloro-purin-9-yl)tetrahydrofuran-2-yl]methanol
    • ((2S,5R)-5-(6-Amino-2-chloro-9H-purin-9-yl)tetrahydrofuran-2-yl)methanol
    • 114849-58-0
    • [(2S,5R)-5-(6-amino-2-chloro-9H-purin-9-yl)oxolan-2-yl]methanol
    • DB02103
    • Inchi: 1S/C10H12ClN5O2/c11-10-14-8(12)7-9(15-10)16(4-13-7)6-2-1-5(3-17)18-6/h4-6,17H,1-3H2,(H2,12,14,15)/t5-,6+/m0/s1
    • InChI Key: FNLILOONPKMGST-NTSWFWBYSA-N
    • SMILES: ClC1N=C(C2=C(N=1)N(C=N2)[C@H]1CC[C@@H](CO)O1)N

Computed Properties

  • Exact Mass: 269.06816
  • Monoisotopic Mass: 269.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 99.1A^2

Experimental Properties

  • Density: 1.7362 (rough estimate)
  • Boiling Point: 471.4°Cat760mmHg
  • Flash Point: 238.9°C
  • Refractive Index: 1.5500 (estimate)
  • PSA: 99.08
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